91-94-1

3,3'-Dichlorobenzidine

In Stock

• CAS RN:
• 91-94-1

• Formula:
• C6H3ClNH2C6H3ClNH2
  C12H10Cl2N2
  C12H10Cl2N2

• InChI:
• InChI=1S/C12H10Cl2N2/c13-9-5-7(1-3-11(9)15)8-2-4-12(16)10(14)6-8/h1-6H,15-16H2

• InChIKey:
• HUWXDEQWWKGHRV-UHFFFAOYSA-N

• 3,3′ -Dichlorobenzidine is a persistent hydrophobic organic contaminant, found to be carcinogenic in nature and is released into the environment as an intermediate from dye manufacturing processes.
  3,3'-Dichlorobenzidine is a gray-to-purple colored crystalline solid. It changes from a solid to a gas very slowly. 3,3'-Dichlorobenzidine salt is the major form in actual use. It is a stable, off-white colored crystalline solid that does not evaporate. Neither 3,3'-dichlorobenzidine nor its salt are found naturally in the environment. They are manufactured for pigments for printing inks, textiles, plastics and enamels, paint, leather, and rubber.
  3,3'-Dichlorobenzidine is an organochlorine compound, a member of biphenyls and a member of monochlorobenzenes.
  3,3-Dichlorobenzidine is a synthetic, light-sensitive, gray to purple crystalline solid that is insoluble ...

N-(1,3-benzodioxol-5-ylmethyl)butan-1-amine

In Stock

• CAS RN:
• 68291-94-1

• Formula:
• C12H17NO2

• InChI:
• InChI=1S/C12H17NO2/c1-2-3-6-13-8-10-4-5-11-12(7-10)15-9-14-11/h4-5,7,13H,2-3,6,8-9H2,1H3

• InChIKey:
• KROMMYPARAZRAZ-UHFFFAOYSA-N

• N-(1,3-benzodioxol-5-ylmethyl)butan-1-amine is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.

2-Chlorobenzo[c]cinnoline

Usually In Stock

• CAS RN:
• 18591-94-1

• Formula:
• C12H7ClN2

• InChI:
• InChI=1S/C12H7ClN2/c13-8-5-6-12-10(7-8)9-3-1-2-4-11(9)14-15-12/h1-7H

• InChIKey:
• BSDGNTCUCRWUSU-UHFFFAOYSA-N

• 2-Chlorobenzo[c]cinnoline, also known as 2-Chlorobenzo[c]cinnoline, is a useful research compound. Its molecular formula is C12H7ClN2 and its molecular weight is 214.65 g/mol. The purity is usually 95%.

1-Oxa-4-azaspiro[5.6]dodecane

In Stock

• CAS RN:
• 220291-94-1

• Formula:
• C10H19NO

• InChI:
• InChI=1S/C10H19NO/c1-2-4-6-10(5-3-1)9-11-7-8-12-10/h11H,1-9H2

• InChIKey:
• YCEZDVSPKFOQAX-UHFFFAOYSA-N

• 1-Oxa-4-azaspiro[5.6]dodecane is a useful research compound. Its molecular formula is C10H19NO and its molecular weight is 169.26. The purity is usually 95%.

FMOC-DL-3-thienylalanine

In Stock

• CAS RN:
• 678991-94-1

• Formula:
• C22H19NO4S

• InChI:
• InChI=1S/C22H19NO4S/c24-21(25)20(11-14-9-10-28-13-14)23-22(26)27-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-10,13,19-20H,11-12H2,(H,23,26)(H,24,25)

• InChIKey:
• LSBZJMRHROCYGY-UHFFFAOYSA-N

• FMOC-DL-3-thienylalanine is a useful research compound. Its molecular formula is C22H19NO4S and its molecular weight is 393.5 g/mol. The purity is usually 95%.

5-Hydroxy-2-(propan-2-YL)benzoic acid

In Stock

• CAS RN:
• 212791-94-1

• Formula:
• C10H12O3

• InChI:
• InChI=1S/C10H12O3/c1-6(2)8-4-3-7(11)5-9(8)10(12)13/h3-6,11H,1-2H3,(H,12,13)

• InChIKey:
• WZMVPZNNDVNDTK-UHFFFAOYSA-N

• 5-Hydroxy-2-(propan-2-YL)benzoic acid is a useful research compound. Its molecular formula is C10H12O3 and its molecular weight is 180.20 g/mol. The purity is usually 95%.

8-Oxo-8-(4-isopropoxyphenyl)octanoic acid

In Stock

• CAS RN:
• 898791-94-1

• Formula:
• C17H24O4

• InChI:
• InChI=1S/C17H24O4/c1-13(2)21-15-11-9-14(10-12-15)16(18)7-5-3-4-6-8-17(19)20/h9-13H,3-8H2,1-2H3,(H,19,20)

• InChIKey:
• SKYZGFPQNMVFJI-UHFFFAOYSA-N

• 8-Oxo-8-(4-isopropoxyphenyl)octanoic acid is a useful research compound. Its molecular formula is C17H24O4 and its molecular weight is 292.4 g/mol. The purity is usually 95%.

(2E)-1-(4-methylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

In Stock

• CAS RN:
• 940291-94-1

• Formula:
• C19H20O4

• InChI:
• InChI=1S/C19H20O4/c1-13-5-8-15(9-6-13)16(20)10-7-14-11-17(21-2)19(23-4)18(12-14)22-3/h5-12H,1-4H3/b10-7+

• InChIKey:
• OSPIHNUGEOGEEL-UHFFFAOYSA-N

• (2E)-1-(4-methylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C19H20O4 and its molecular weight is 312.365. The purity is usually 95%.

3-{4-[(2,4-dichlorophenyl)methoxy]phenyl}-1-phenyl-1H-pyrazole-4-carbaldehyde

In Stock

• CAS RN:
• 1234691-94-1

• Formula:
• C23H16Cl2N2O2

• InChI:
• InChI=1S/C23H16Cl2N2O2/c24-19-9-6-17(22(25)12-19)15-29-21-10-7-16(8-11-21)23-18(14-28)13-27(26-23)20-4-2-1-3-5-20/h1-14H,15H2

• InChIKey:
• GVCOPNRTSGBSEM-UHFFFAOYSA-N

• 3-{4-[(2,4-dichlorophenyl)methoxy]phenyl}-1-phenyl-1H-pyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C23H16Cl2N2O2 and its molecular weight is 423.29. The purity is usually 95%.

2-[3-(difluoromethyl)-1H-pyrazol-1-yl]propanoic acid

In Stock

• CAS RN:
• 1823791-94-1

• Formula:
• C7H8F2N2O2

• InChI:
• InChI=1S/C7H8F2N2O2/c1-4(7(12)13)11-3-2-5(10-11)6(8)9/h2-4,6H,1H3,(H,12,13)

• InChIKey:
• KRJDTYSBDALEGV-UHFFFAOYSA-N

• 2-[3-(difluoromethyl)-1H-pyrazol-1-yl]propanoic acid is a useful research compound. Its molecular formula is C7H8F2N2O2 and its molecular weight is 190.15. The purity is usually 95%.

3-(5-Amino-2-pyridinyl)-1,3-thiazolan-2-one

In Stock

• CAS RN:
• 1221791-94-1

• Formula:
• C8H9N3OS

• InChI:
• InChI=1S/C8H9N3OS/c9-6-1-2-7(10-5-6)11-3-4-13-8(11)12/h1-2,5H,3-4,9H2

• InChIKey:
• ZSGQEWGUPSUNGF-UHFFFAOYSA-N

• 3-(5-Amino-2-pyridinyl)-1,3-thiazolan-2-one is a useful research compound. Its molecular formula is C8H9N3OS and its molecular weight is 195.24 g/mol. The purity is usually 95%.

3-(4-Bromo-3-fluorophenyl)-1,2-oxazol-5-amine

In Stock

• CAS RN:
• 1247391-94-1

• Formula:
• C9H6BrFN2O

• InChI:
• InChI=1S/C9H6BrFN2O/c10-6-2-1-5(3-7(6)11)8-4-9(12)14-13-8/h1-4H,12H2

• InChIKey:
• RVPSPDWETWCJMH-UHFFFAOYSA-N

• 3-(4-Bromo-3-fluorophenyl)-1,2-oxazol-5-amine is a useful research compound. Its molecular formula is C9H6BrFN2O and its molecular weight is 257.06 g/mol. The purity is usually 95%.